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Iron selenide (FeSe) stands out among iron-based superconductors due to its simple crystal

structure and the dramatic enhancement of its superconducting transition temperature (Tc)

under pressure or when grown as a monolayer film.[1] A central topic of investigation has been

the structure of its superconducting gap, with a significant body of evidence pointing towards

the existence of two distinct energy gaps. This guide provides a comparative overview of the

key experimental techniques used to validate two-gap superconductivity in FeSe crystals,

presenting supporting data and methodologies for a scientific audience.

Experimental Probes and Supporting Data
Multiple experimental techniques have been employed to probe the superconducting state of

FeSe, each providing unique insights into the gap structure. The collective results from these

methods build a compelling case for a two-gap scenario.

Specific heat measurements are a powerful thermodynamic probe of the superconducting

state. The electronic contribution to the specific heat in the superconducting state provides

direct information about the density of quasiparticle excitations, which is intimately related to

the superconducting gap structure.

Experimental Protocol: The specific heat of high-quality FeSe single crystals is measured as a

function of temperature, both in the absence and presence of an external magnetic field. The

electronic specific heat (Cel) is extracted by subtracting the phonon contribution, which is

typically determined from measurements at temperatures well above Tc. The temperature

dependence of Cel is then fitted to theoretical models. For a two-gap superconductor, the
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electronic specific heat is modeled as the sum of contributions from two distinct gaps. The

magnetic field dependence of the residual electronic specific heat coefficient at low

temperatures (γ(H)) also provides crucial information about the gap anisotropy.[2][3]

Key Findings: Studies consistently show that the temperature dependence of the electronic

specific heat in FeSe cannot be adequately described by a single-gap BCS model.[4] Instead,

a two-gap model provides an excellent fit to the experimental data.[2][4][5] For instance, some

analyses have identified the coexistence of an isotropic s-wave gap and a strongly anisotropic

extended s-wave gap.[3][4] The presence of a kink in the magnetic-field dependence of the

electronic specific heat coefficient further supports the two-gap nature of FeSe.[2]

Quantitative Data from Specific Heat Measurements:

Study
Reference

T_c (K) Gap 1 (meV) Gap 2 (meV) Anisotropy

Sadakov et al.

(2018)[6]
8.45 Δ_1 = 1.65 Δ_2,max = 0.75

Isotropic (Gap 1),

Anisotropic (Gap

2)

Jiao et al. (2017)

[1]
~8 - -

Significant

anisotropy with

deep minima

Lin et al. (2017)

[2]
~8.8 - -

Supported by

two-gap model fit

Low-temperature thermal conductivity measurements are highly sensitive to the presence of

low-energy quasiparticle excitations. In a superconductor, heat is carried by both phonons and

electrons (quasiparticles). By measuring the thermal conductivity as the temperature

approaches absolute zero, one can determine if there are any nodes (zeros) in the

superconducting gap.

Experimental Protocol: The thermal conductivity (κ) of FeSe single crystals is measured at very

low temperatures (down to the mK range) and in various magnetic fields. The electronic

contribution to the thermal conductivity is analyzed, particularly the residual linear term (κ0/T)

as T → 0. A vanishing κ0/T in zero magnetic field indicates a fully gapped superconductor (no
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nodes). The response of κ0/T to an applied magnetic field reveals further details about the gap

structure.

Key Findings: Thermal conductivity measurements on FeSe have shown a vanishingly small

residual linear term at T=0 in a zero magnetic field, which provides strong evidence for a

nodeless superconducting gap.[7][8][9] The application of a magnetic field induces a

characteristic two-step increase in κ0/T.[8][10] This behavior is a classic signature of a two-

band superconductor with one gap being significantly smaller than the other.[7][8] It is

estimated that the minimum value of the gap is an order of magnitude smaller than the

maximum value.[7][10]

Quantitative Data from Thermal Conductivity Measurements:

Study Reference Key Observation Gap Relationship Conclusion

Bourgeois-Hope et al.

(2016)[7][10]

Vanishing κ0/T at B=0;

Two-step increase

with B

Δ_min ≈ 0.1 * Δ_max

Nodeless gap with

strong two-band

character

ARPES is a powerful surface-sensitive technique that directly measures the electronic band

structure and the momentum dependence of the superconducting gap. It is crucial for

understanding the multi-band nature of Fe-based superconductors.

Experimental Protocol: A beam of high-energy photons is directed onto the surface of an FeSe

crystal, causing the emission of photoelectrons. The kinetic energy and emission angle of these

electrons are measured, which allows for the reconstruction of the electronic band structure

and the Fermi surface. By performing these measurements below Tc, the opening of the

superconducting gap can be directly observed and its size can be determined at different points

on the Fermi surface.

Key Findings: ARPES studies on FeSe have revealed a complex Fermi surface consisting of

both hole and electron pockets.[11] The superconducting gap is found to be highly anisotropic

in momentum space.[11] While some early studies were debated, more recent high-resolution

measurements have provided evidence consistent with multiple, nodeless gaps on different

Fermi surface sheets.[12][13] The gap values are observed to be different for different bands,

directly supporting the two-gap picture.[12]
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Quantitative Data from ARPES Measurements:

Study
Reference

Fermi Surface
Pockets

Gap 1 (meV) Gap 2 (meV)
Key
Observation

Zhang et al.[12]

Two overlapping

electron pockets

(δ1, δ2)

~10 (on δ1) ~13 (on δ2)

Moderately

anisotropic,

nodeless gap

Rhodes et al.

(2018)[11]

All Fermi

surfaces
- -

Significant

anisotropy in all

momentum

directions

STM and STS are surface probes that can measure the local density of states (LDOS) with

atomic resolution. STS is particularly well-suited for measuring the superconducting gap.

Experimental Protocol: A sharp metallic tip is brought very close to the surface of an FeSe

crystal. By applying a bias voltage between the tip and the sample, electrons can tunnel across

the vacuum gap. The differential conductance (dI/dV) is measured as a function of the bias

voltage, which is proportional to the local density of states. Below Tc, the opening of the

superconducting gap is observed as a region of suppressed conductance around the Fermi

energy, flanked by coherence peaks.

Key Findings: STM/STS measurements on FeSe have consistently revealed "U"-shaped

tunneling spectra, indicative of a nodeless superconducting gap.[1][5] Furthermore, these

studies often identify features that are best explained by a two-gap model.[5] For instance, in

FeSe0.3Te0.7 thin films, two distinct superconducting gaps of approximately 5 meV and 1.78

meV have been observed in different crystalline orientations.[14] In sulfur-substituted FeSe1-

xSx, two distinct pairing states are observed, divided by the nematic end point.[15]

Quantitative Data from STM/STS Measurements:
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Study
Reference

Sample Gap 1 (meV) Gap 2 (meV) Observation

Jiao et al. (2017)

[1]

FeSe single

crystal
- -

"U"-shaped gap

compatible with

two-band model

Chen et al.[14]
FeSe0.3Te0.7

film
~5.2 ~1.78

Two distinct gaps

observed

Hanaguri et al.

(2018)[15]
FeSe1-xSx - -

Two distinct

pairing states

observed

Measurements of the London penetration depth (λ), which describes how far a magnetic field

can penetrate into a superconductor, provide information about the superfluid density. The

temperature dependence of the superfluid density is sensitive to the structure of the

superconducting gap.

Experimental Protocol: The magnetic penetration depth is measured as a function of

temperature using techniques such as the tunnel diode resonator. The superfluid density (ρs ∝

1/λ²) is then calculated. The temperature dependence of ρs is compared with theoretical

models for different gap structures. For a two-gap superconductor, the superfluid density is the

sum of contributions from both bands.

Key Findings: The temperature dependence of the superfluid density in FeSe cannot be

described by a single-gap BCS model.[4] However, a two-band model with s-wave-like gaps

provides a good description of the experimental data.[4] This further corroborates the evidence

for two-gap superconductivity from other techniques.

Comparative Summary of Superconducting Gaps in
FeSe
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Experimental Technique Typical Gap Values (meV)
Key Features Supporting
Two-Gap Model

Specific Heat Δ_1 ≈ 1.7, Δ_2 ≈ 0.75[3][4]
Excellent fit of Cel(T) to two-

gap models; kink in γ(H).[2]

Thermal Conductivity Δ_min/Δ_max ≈ 0.1[7][10]
Nodeless gap; classic two-step

field dependence of κ0/T.[8]

ARPES Δ_1 ≈ 10, Δ_2 ≈ 13[12]

Direct observation of different

gap sizes on different Fermi

surfaces.

STM/STS
Δ_1 ≈ 5.2, Δ_2 ≈ 1.78 (in

FeSeTe)[14]

Observation of multiple gap

features in tunneling spectra.

Penetration Depth -

Temperature dependence of

superfluid density fits a two-

band model.[4]

Alternative Models and Considerations
While the two-gap model is widely supported, some theoretical models have proposed

alternative scenarios, such as a single, highly anisotropic gap with deep minima.[1] There has

also been debate about the presence or absence of nodes in the superconducting gap, with

some early studies suggesting nodal behavior.[3] However, the bulk of the evidence from

thermodynamic probes like specific heat and thermal conductivity strongly points towards a

nodeless, two-gap structure.[1][7][8][9] It is also worth noting that in S-substituted FeSe, two

distinct superconducting states, both with broken time-reversal symmetry, have been identified,

adding another layer of complexity to the pairing mechanism in this family of materials.[16]
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Caption: Workflow for validating two-gap superconductivity in FeSe.
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Caption: Logical flow of evidence for two-gap superconductivity in FeSe.

Conclusion
The convergence of results from a variety of independent and complementary experimental

techniques provides compelling validation for the existence of two-gap superconductivity in

FeSe crystals. Thermodynamic bulk probes, such as specific heat and thermal conductivity,

and momentum- or position-resolved spectroscopic probes, like ARPES and STM/STS, all

point towards a scenario with at least two distinct, nodeless superconducting gaps. This multi-

gap nature is a crucial aspect of the electronic properties of FeSe and is essential for

developing a comprehensive theoretical understanding of the pairing mechanism in this

fascinating superconductor.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

